Cas no 174713-68-9 (3-Pyridinecarbonitrile,2-ethoxy-4-(2-furanyl)-)

• Product Name: 3-Pyridinecarbonitrile,2-ethoxy-4-(2-furanyl)-
• CAS No: 174713-68-9
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 111765
• Update Time: 2024-01-24

3-Pyridinecarbonitrile,2-ethoxy-4-(2-furanyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,2-ethoxy-4-(2-furanyl)-
• 3-Pyridinecarbonitrile,2-ethoxy-4-(2-furanyl)-(9CI)
• 3-Pyridinecarbonitrile, 2-ethoxy-4-(2-furanyl)-

• Inchi： 1S/C12H10N2O2/c1-2-15-12-10(8-13)9(5-6-14-12)11-4-3-7-16-11/h3-7H,2H2,1H3
• InChI Key： NBVCWXKEBXKMGN-UHFFFAOYSA-N
• SMILES： C1(OCC)=NC=CC(C2=CC=CO2)=C1C#N

Computed Properties

• Exact Mass: 214.0743
• Monoisotopic Mass: 214.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59A^2

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 350.5±42.0 °C(Predicted)
• PSA: 59.05
• pka: 1.12±0.30(Predicted)